Cas no 88948-17-8 (Benzenamine, 4,4'-(phenylmethylene)bis[3-methoxy-)

• Product Name: Benzenamine, 4,4'-(phenylmethylene)bis[3-methoxy-
• CAS No: 88948-17-8
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 618841
• PubChem ID: 13184836
• Update Time: 2025-04-19

Benzenamine, 4,4'-(phenylmethylene)bis[3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-2-methoxyphenyl)-phenylmethyl]-3-methoxyaniline
• DTXSID30525655
• SCHEMBL22044341
• 4,4'-(Phenylmethylene)bis(3-methoxyaniline)
• 88948-17-8
• Benzenamine, 4,4'-(phenylmethylene)bis[3-methoxy-

• Inchi： 1S/C21H22N2O2/c1-24-19-12-15(22)8-10-17(19)21(14-6-4-3-5-7-14)18-11-9-16(23)13-20(18)25-2/h3-13,21H,22-23H2,1-2H3
• InChI Key： DTXBFLXFJVWCBX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C1C=CC=CC=1)C1C=CC(=CC=1OC)N)N

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.5Ų